Cas no 3025-96-5 (4-Acetamidobutanoic acid)

• Product Name: 4-Acetamidobutanoic acid
• CAS No: 3025-96-5
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 84579
• PubChem ID: 18189
• Update Time: 2025-06-07

4-Acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidobutanoic acid
• 4-Acetamidobutyric acid
• 4-(Acetylamino)butanoic acid
• Acetyl-γ-aminobutyric acid
• N-acetyl GABA
• 4-acetamidobutyrate
• BUTYRIC ACID,4-ACETAMIDO
• N4-Acetylaminobutanoate
• N-Acetyl-4-aminobutanoic acid
• N-Acetyl-4-aminobutyric acid
• N-Acetyl-.gamma.-amino-n-butyric acid
• CS-6350
• 4-Acetamidobutanoate
• EINECS 221-186-1
• Z85888803
• 4-(Acetylamino)butanoic acid #
• HY-101411
• N-acetyl-GABA
• NSC 27423
• 4-acetamidobutanoicacid
• CHEBI:17645
• DTXSID50184344
• N-Acetyl-.gamma.-aminobutyrate
• A820281
• N4-Acetylaminobutanoic acid
• .gamma.-Acetylaminobutyric acid
• J-017846
• NSC27423
• AS-60736
• SCHEMBL285421
• FT-0617381
• 4-(acetylamino)butyrate
• N-Acetyl-gamma-amino-n-butyric acid
• UNII-3A70KD310L
• MFCD00020552
• 3A70KD310L
• 4-(Acetylamino)butanoate
• 4-(acetylamino)butyric acid
• D87839
• 3025-96-5
• Butanoic acid, 4-(acetylamino)-
• Q27102497
• 4-04-00-02604 (Beilstein Handbook Reference)
• NS00014736
• N-Acetyl-.gamma.-aminobutyric acid
• C4ACB70B-84C2-4E19-A262-C25088388B3F
• C02946
• N-Acetyl-gamma-aminobutyrate
• BRN 1762288
• Butanoic acid, 4-(acetylamino)- (9CI)
• gamma-Acetylaminobutyric acid
• s3358
• BUTYRIC ACID, 4-ACETAMIDO-
• EN300-18564
• N-Acetyl-4-aminobutanoate
• DF 469
• Butanoic acid, 4-acetamido-
• NSC-27423
• 4-acetylaminobutyric acid
• AKOS000178808
• bmse000468
• N-acetyl-4-aminobutyrate
• DB-047735
• ALBB-036270

• MDL： MFCD00020552
• Inchi： 1S/C6H11NO3/c1-5(8)7-4-2-3-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
• InChI Key： UZTFMUBKZQVKLK-UHFFFAOYSA-N
• SMILES： OC(CCCNC(C)=O)=O
• BRN： 1762288

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.6

Experimental Properties

• Color/Form: Not available
• Density: 1.2511 (rough estimate)
• Melting Point: 128-131 °C
• Boiling Point: 264.26°C (rough estimate)
• Flash Point: 199°C
• Refractive Index: 1.4772 (estimate)
• Water Partition Coefficient: Soluble in water (19.9 mg/ml).
• PSA: 66.40000
• LogP: 0.37820
• Solubility: Not available

4-Acetamidobutanoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：ES5610000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Gamma amino acids and derivatives